304L Stainless Steel powder

• IUPAC Name: (1R,6S,8S,8aS)-6-amino-6-benzyl-N-[(4-carbamimidoylphenyl)methyl]-1-ethyl-8-methoxy-5-oxo-1,2,3,7,8,8a-hexahydroindolizine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C27H35N5O3.ClH/c1-3-19-13-21(25(33)31-16-18-9-11-20(12-10-18)24(28)29)32-23(19)22(35-2)15-27(30,26(32)34)14-17-7-5-4-6-8-17;/h4-12,19,21-23H,3,13-16,30H2,1-2H3,(H3,28,29)(H,31,33);1H/t19-,21?,22+,23+,27+;/m1./s1
• InChI Key: HDSUFZKBUUJDGC-MMVKSQEVSA-N
• Canonical SMILES: CCC1CC(N2C1C(CC(C2=O)(CC3=CC=CC=C3)N)OC)C(=O)NCC4=CC=C(C=C4)C(=N)N.Cl
• Isomeric SMILES: CC[C@@H]1CC(N2[C@@H]1[C@H](C[C@](C2=O)(CC3=CC=CC=C3)N)OC)C(=O)NCC4=CC=C(C=C4)C(=N)N.Cl
• Molecular Formula: C27H36ClN5O3
• Molecular Weight: 514.1 g/mol

Description

304L Stainless Steel powder is a useful research compound. Its molecular formula is C27H36ClN5O3 and its molecular weight is 514.1 g/mol. The purity is usually 95%.
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Scientific Research Applications

Cold Spray Deposition for Nuclear Fuel Storage

• Application: Cold spray deposition of 304L stainless steel is investigated as a method to prevent chloride-induced stress corrosion cracking in canisters used for storing nuclear fuels. This approach involves using spherical gas-atomized 304L stainless steel powder for creating coatings on substrates with different surface conditions. The coatings produced offer a physical barrier against corrosion in chloride salt-bearing environments (Yeom et al., 2020).

Laser Alloying with Tungsten Carbide

• Application: 304L stainless steel powder alloyed with tungsten carbide (WC) improves mechanical properties like hardness and toughness. This process results in the formation of complex precipitate phases enhancing the steel's performance (Lin, 2015).

Improvement in Powder Metallurgy Steels

• Application: The addition of boron (0.6 wt%) to 304L stainless steel enhances its sintered densities, mechanical properties, and corrosion resistance. This is due to liquid phase sintering and the generation of borides, improving the steel's overall performance (Ku et al., 2022).

Selective Laser Melting

• Application: Selective Laser Melting (SLM) of 304L stainless steel powder results in a microstructure containing austenite and ferrite phases, affecting the material's hardness and yield strength. This technique is crucial for refining grain size and improving mechanical properties (Zhai et al., 2022).

Concentrated Solar Energy for Surface Alloying

• Application: Concentrated solar energy is applied for surface alloying of molybdenum-based powder on 304L stainless steel. This technique significantly affects the characteristics of surface alloys, including hardness and chemical composition (Pantelis et al., 2005).

Additive Manufacturing and Martensitic Transformation

• Application: The chemical composition of 304L stainless steel powder affects martensitic phase transformation in components fabricated by additive manufacturing. Adjusting the powder chemistry can increase tensile strength and elongation to failure (Wang & Beese, 2017).

Parametric Analysis in Selective Laser Melting

• Application: The influence of powder conditions like diameter and packing density on the effective thermal conductivity during Selective Laser Melting (SLM) of 304L stainless steel is examined. This analysis aids in optimizing the SLM process for better material properties (de Moraes & Czekanski, 2018).

Helium Bubble Nucleation in Laser Powder Bed Fusion

• Application: The helium resistance of 304L stainless steel processed by Laser Powder Bed Fusion (LPBF) is investigated, which is crucial for nuclear power plant applications. The material shows enhanced helium resistance due to its unique microstructure (Hou et al., 2020).